6-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

• IUPAC Name: 6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C13H14N2S/c14-13-15-11-7-6-10(8-12(11)16-13)9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H2,14,15)
• InChI Key: ULKFNJBNISYXTB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1C3=CC=CC=C3)SC(=N2)N
• Molecular Formula: C13H14N2S
• DSSTOX Substance ID: DTXSID301242147
• Molecular Weight: 230.33 g/mol
• CAS RN: 79932-21-1

Description

6-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine (PTBA) is an organic compound belonging to the benzothiazole class of compounds. It is a white crystalline powder that is soluble in water and other organic solvents. PTBA has been studied extensively for its potential applications in a variety of fields, including medicinal chemistry, biochemistry, and pharmacology. PTBA has been used in the development of drugs, in the synthesis of polymers, and as a catalyst for chemical reactions.

Scientific Research Applications

Synthesis and Potential Therapeutic Applications

Anti-inflammatory and Antibacterial Activity : A study by Srivastav, Salahuddin, and Shantakumar (2009) reported the synthesis of novel benzothiazole derivatives that showed significant anti-inflammatory and antibacterial activities. These compounds were synthesized by reacting 2-(chloromethyl)-3-(6-substituted-1, 3-benzothiazole-2-yl) quinazoline-4-(3H)-one with various substituted amines, indicating their potential in developing new therapeutic agents (Srivastav, Salahuddin, & Shantakumar, 2009).

Antitumor Properties : Bradshaw et al. (2002) discovered that certain 2-(4-aminophenyl)benzothiazoles have highly selective and potent antitumor properties. These compounds induce and are biotransformed by cytochrome P450 1A1, leading to the development of a candidate clinical agent with manageable toxic side effects in preclinical models (Bradshaw et al., 2002).

Diuretic Activity : Husain et al. (2016) synthesized new benzothiazole sulfonamides with a quinoxaline ring system that demonstrated excellent in vivo diuretic activity, surpassing reference drugs like acetazolamide. This indicates their potential as lead diuretic compounds (Husain et al., 2016).

Radiolabelling and Drug Design : Gona et al. (2015) reported on the synthesis and radiolabelling of carborane-analogues of benzothiazoles for potential use in cancer therapy. These compounds, which incorporate m-carborane cages, aim at enhancing hydrophobicity and facilitating drug delivery to cancer cells (Gona et al., 2015).

Antimicrobial Activity : Pejchal et al. (2015) synthesized novel benzothiazole amides and evaluated their antimicrobial and antifungal activities, finding some compounds to exhibit activity comparable or slightly better than standard medicinal compounds against a variety of bacterial and fungal strains (Pejchal et al., 2015).